Flexible synthesis of Au@Pd core–shell mesoporous nanoflowers for efficient methanol oxidation†
Nanoscale Pub Date: 2021-01-06 DOI: 10.1039/D0NR08758K
Abstract
The design of bimetallic core–shell nanostructures with mesoporous surfaces is considered significant to strengthen the catalytic activity and stability for direct methanol fuel cells. Here, we report a flexible method to synthesize Au@Pd core–shell mesoporous nanoflowers (Au@mPd NFs) with Au core coated with mesoporous Pd nano-petals, in which polymeric micelle-assembled structures are used as templates to induce the formation of mesopores. Benefiting from the electronic and structural effects, Au@mPd NFs show excellent electrocatalytic activity and stability for methanol oxidation reaction in alkaline electrolytes. This study demonstrates a versatile strategy for the fabrication of core–shell mesoporous nanoflowers with adjustable composition.
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Journal Name：Nanoscale
Research Products
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CAS no.: 15679-25-1
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CAS no.: 125804-28-6
